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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829 Get Quote

Introduction

N-Thionylaniline (also known as N-sulfinylaniline) is an organosulfur compound with the

chemical formula C₆H₅NSO. While not employed as a general dehydrating agent for common

transformations such as esterification or direct amidation from carboxylic acids, it serves as a

key reagent in specialized synthetic methodologies. This document provides detailed

application notes and protocols for a novel amide synthesis utilizing N-thionylaniline and a

related dehydration reaction for nitrile synthesis using its precursor, thionyl chloride.

Application 1: Synthesis of N-Aryl Amides via
Oxidative Cross-Coupling
A modern application of N-thionylaniline is in the synthesis of N-aryl amides through a tert-

butyl nitrite (TBN)-induced oxidative cross-coupling reaction with acetonitrile. In this process,

acetonitrile acts as a C2 building block, and the reaction proceeds under mild, base-free

conditions.

Reaction Scheme:

Ar-N=S=O + CH₃CN --(TBN, air)--> Ar-NH-C(O)CH₃

Mechanism Overview:
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The reaction is proposed to proceed through a radical-mediated pathway. Thermal

decomposition of TBN generates t-butoxy and nitric oxide radicals. The t-butoxy radical

abstracts a hydrogen atom from acetonitrile to form an acetonitrile radical. This radical then

engages with N-thionylaniline in a series of steps, ultimately leading to the formation of the N-

aryl acetamide.

Quantitative Data Summary

The following table summarizes the yields for the synthesis of various N-aryl acetamides from

the corresponding N-thionylanilines and acetonitrile.

Entry
N-Thionylaniline
Derivative (Ar-NSO)

Product Yield (%)

1 N-Phenylsulfinylamine N-Phenylacetamide 85

2

N-(4-

methylphenyl)sulfinyla

mine

N-(p-tolyl)acetamide 82

3

N-(4-

methoxyphenyl)sulfiny

lamine

N-(4-

methoxyphenyl)aceta

mide

78

4

N-(4-

chlorophenyl)sulfinyla

mine

N-(4-

chlorophenyl)acetami

de

88

5

N-(4-

bromophenyl)sulfinyla

mine

N-(4-

bromophenyl)acetami

de

89

6

N-(2-

methylphenyl)sulfinyla

mine

N-(o-tolyl)acetamide 75

Experimental Protocol: Synthesis of N-Phenylacetamide

To a solution of N-phenylsulfinyl
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To cite this document: BenchChem. [Application Notes and Protocols: N-Thionylaniline in
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779829#n-thionylaniline-as-a-dehydrating-agent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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